Cas no 6298-52-8 (6-methoxy-9H-Purine-9-acetic acid)

• Product Name: 6-methoxy-9H-Purine-9-acetic acid
• CAS No: 6298-52-8
• MF: C₈H₈N₄O₃
• MW: 208.174120903015
• MDL: MFCD22495071
• CID: 863824
• Update Time: 2026-04-29

6-methoxy-9H-Purine-9-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-9H-Purine-9-acetic acid
• 2-(6-methoxypurin-9-yl)acetic acid
• 9H-Purine-9-acetic acid, 6-methoxy-
• 6-Methoxy-9H-purin-9-essigsaeure

• MDL： MFCD22495071

Computed Properties

• Exact Mass: 208.06000

Experimental Properties

• PSA: 90.13000
• LogP: -0.08050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on 6-methoxy-9H-Purine-9-acetic acid

Comprehensive Overview of 6-Methoxy-9H-Purine-9-acetic acid (CAS No. 6298-52-8): Properties, Applications, and Research Insights

6-Methoxy-9H-Purine-9-acetic acid (CAS 6298-52-8) is a purine derivative with significant relevance in biochemical and pharmaceutical research. This compound, characterized by its methoxy and acetic acid functional groups, serves as a versatile intermediate in the synthesis of nucleoside analogs and other bioactive molecules. Its molecular structure, combining a purine core with tailored substitutions, makes it a focal point for studies targeting enzyme inhibition, antiviral agents, and metabolic pathway modulation.

In recent years, the demand for purine-based compounds like 6-Methoxy-9H-Purine-9-acetic acid has surged due to their potential in drug discovery. Researchers frequently explore its role in designing small-molecule inhibitors for diseases such as cancer and viral infections. The compound’s CAS number 6298-52-8 is often cited in patent literature, highlighting its utility in proprietary formulations. Additionally, its methoxy group enhances solubility and bioavailability, addressing a common challenge in medicinal chemistry.

From an industrial perspective, 6-Methoxy-9H-Purine-9-acetic acid is synthesized through optimized routes to ensure high purity and yield. Analytical techniques like HPLC and NMR are employed to validate its structural integrity, a critical step for regulatory compliance. The compound’s stability under varying pH conditions further broadens its applicability in bioconjugation and prodrug development, aligning with trends in personalized medicine.

Environmental and safety profiles of CAS 6298-52-8 are rigorously documented, emphasizing its non-toxic nature in standard laboratory handling. This aligns with the growing emphasis on green chemistry principles, where researchers prioritize eco-friendly intermediates. FAQs in scientific forums often inquire about its storage conditions (recommended: 2–8°C, protected from light) and compatibility with common solvents, reflecting practical user concerns.

Emerging applications of 6-Methoxy-9H-Purine-9-acetic acid include its use in fluorescence labeling and proteomics, leveraging its reactive carboxyl group for covalent modifications. Such innovations resonate with the rise of multi-omics technologies, where precise molecular tools are indispensable. Collaborative studies also explore its synergy with nanocarriers for targeted drug delivery, a hotspot in nanomedicine research.

In summary, 6-Methoxy-9H-Purine-9-acetic acid (CAS 6298-52-8) exemplifies the intersection of chemistry and biology, offering a scaffold for cutting-edge therapeutics. Its adaptability to high-throughput screening and structure-activity relationship (SAR) studies ensures sustained interest across academia and industry. As scientific inquiries evolve, this compound remains a cornerstone for answering “how to modify purine derivatives” or “best practices for purine storage”—queries frequently indexed in research databases.